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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819

Technical Support Center: Cobalt Bromide
Hexahydrate

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the safe handling and use of cobalt bromide hexahydrate. For
specific safety protocols, always refer to your institution's guidelines and the most current
Safety Data Sheet (SDS).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with cobalt bromide hexahydrate?

Al: Cobalt bromide hexahydrate is classified as a hazardous substance. The primary hazards
include:

Toxicity: Harmful if swallowed or inhaled.[1]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

Sensitization: May cause an allergic skin reaction or asthma-like symptoms if inhaled.[2]

Carcinogenicity: Suspected of causing cancer.[1]

Reproductive Toxicity: May damage fertility or the unborn child.
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e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][3]

Q2: What are the proper storage conditions for cobalt bromide hexahydrate?

A2: To ensure its stability and safety, cobalt bromide hexahydrate should be stored in a dry,
cool, and well-ventilated place.[3][4] Keep the container tightly closed to prevent moisture
absorption, as the compound is hygroscopic.[4][5] It should be stored at room temperature.[6]

Q3: What personal protective equipment (PPE) is required when handling cobalt bromide
hexahydrate?

A3: When handling cobalt bromide hexahydrate, appropriate personal protective equipment
must be worn. This includes:

o Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[4]

» Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[3][4]

Q4: What should | do in case of accidental exposure to cobalt bromide hexahydrate?

A4: Immediate action is crucial in case of accidental exposure:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[1][4]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation or a rash occurs, seek medical advice.[3][4]

 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position. If respiratory symptoms occur, call a poison center or physician.[3]
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 Ingestion: If swallowed, call a poison center or physician if you feel unwell. Rinse the mouth

with water. Do NOT induce vomiting.[1][3]

Troubleshooting Guide

Issue

Possible Cause

Solution

Material has changed color or
consistency (e.g., become

clumped or liquefied).

The compound is hygroscopic
and has likely absorbed

moisture from the air.

Ensure the container is always
tightly sealed when not in use.
Store in a desiccator if
necessary. While the material
may still be usable for some
applications, its purity may be

compromised.

A small spill has occurred in a

well-ventilated area.

Accidental mishandling during

transfer.

Wearing appropriate PPE,
sweep up the spilled solid and
place it into a suitable, labeled
container for disposal. Avoid
creating dust.[3] Clean the spill

area with a damp cloth.

A large spill has occurred.

Improper handling of a large
quantity or a dropped
container.

Evacuate the area. If safe to
do so, prevent the spill from
entering drains.[1][3] Contact
your institution's environmental
health and safety department
for guidance on cleanup and

disposal.

The material is not dissolving

as expected in a solvent.

The solvent may be

inappropriate, or the

concentration may be too high.

Verify the solubility of cobalt
bromide hexahydrate in the
chosen solvent. The material is
soluble in water.[5] Consider
gentle heating or sonication to
aid dissolution, ensuring

proper ventilation.

Quantitative Data Summary
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Property Value Reference
Molecular Weight 326.83 g/mol [6]
Density 2.46 g/cm?3 [6]
Melting Point 47 °C [6]
Water Solubility 113.2 g/100 g water at 20 °C [5]

Experimental Protocols

While specific experimental protocols are highly dependent on the research application, the
following general guidelines should be followed when using cobalt bromide hexahydrate in a

laboratory setting:
General Handling Protocol:

» Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS). Have all necessary PPE readily available and in good condition. Ensure that an
eyewash station and safety shower are accessible.[3]

o Work Area: Conduct all work with cobalt bromide hexahydrate in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[3]

» Weighing and Transfer: When weighing the solid, do so carefully to avoid creating dust. Use
a spatula or other appropriate tool for transfer.

 Dissolution: When preparing solutions, slowly add the cobalt bromide hexahydrate to the
solvent to avoid splashing.

» Waste Disposal: Dispose of all waste containing cobalt bromide hexahydrate in accordance
with local, state, and federal regulations. Do not dispose of it down the drain.[3]

» Decontamination: After handling, thoroughly wash your hands and any exposed skin with
soap and water.[3] Clean all contaminated surfaces.

Visualized Workflow
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Initial Assessment
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Caption: Workflow for responding to a cobalt bromide hexahydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]
2. chemos.de [chemos.de]
3. mmbio.byu.edu [mmbio.byu.edu]
e 4. fishersci.com [fishersci.com]
5. Cobalt dibromide | Br2Co | CID 24610 - PubChem [pubchem.ncbi.nlm.nih.gov]
6. Cobalt (II) Bromide Hexahydrate Chemical Manufacturer, Exporter [axiomchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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